N-nitroso-vortioxetine

• CAS: 2925447-38-5
• Molecular Formula: C18H21N3OS
• Molecular Weight: 327.4 g/mol
• InChI: InChI=1S/C18H21N3OS/c1-14-7-8-17(15(2)13-14)23-18-6-4-3-5-16(18)20-9-11-21(19-22)12-10-20/h3-8,13H,9-12H2,1-2H3
• InChIKey: YIIUDRJFZCPCTP-UHFFFAOYSA-N

N-Nitroso-Vortioxetine: Reference Standard Overview

N-Nitroso-vortioxetine is an N-nitrosamine drug-substance-related impurity (NDSRI) derived from the secondary amine moiety of vortioxetine, a multimodal serotonergic antidepressant. As a nitrosamine impurity, it carries potential genotoxic and carcinogenic risk and is therefore subject to stringent regulatory control by agencies such as the FDA and EMA [1]. This compound is primarily supplied as a highly characterized reference standard, accompanied by detailed analytical data compliant with USP, EMA, JP, and BP pharmacopoeial guidelines, for use in analytical method development, method validation (AMV), and quality control (QC) during the commercial production of vortioxetine [2].

Workflow

Analytical method development, AMV, and QC for vortioxetine NDSRI

Selection

Compound-specific NDSRI reference standard with reported pharmacopoeia-compliant characterization

Use Context

Regulatory impurity control in finished drug products per FDA/EMA guidance

• [1] U.S. Food and Drug Administration. Control of Nitrosamine Impurities in Human Drugs – Guidance for Industry (Revision 2). September 2024. View Source
• [2] Veeprho. N-Nitroso Vortioxetine (CAS 2925447-38-5): Product page. 2022. View Source

N-Nitroso-Vortioxetine: Why Substitution Is Inadequate

In-class substitution of nitrosamine impurity standards is scientifically unsound because each NDSRI possesses a unique carcinogenic potency profile determined by its specific chemical structure. The predicted carcinogenic potency categorization (CPCA) approach, adopted by the FDA, assigns distinct Acceptable Intake (AI) limits that can vary by orders of magnitude across structurally similar nitrosamines [1]. Consequently, procuring a generic nitrosamine standard or a structurally related but chemically distinct NDSRI standard, such as N-nitroso-fluoxetine or N-nitroso-paroxetine, instead of the API-specific N-nitroso-vortioxetine will not yield comparable analytical results, potentially leading to inaccurate quantification of impurity levels and subsequent failure to meet regulatory compliance for vortioxetine-based pharmaceutical products [2].

AI Limit Mismatch

Structurally distinct NDSRI standards (e.g., N-nitroso-fluoxetine) carry different regulatory AI limits; analytical sensitivity calibration may not transfer directly.

Potency Category Shift

A generic nitrosamine standard from a higher category can overestimate risk; one from a lower category may lead to false assurance. Compound-specific categorization review is required.

• [1] U.S. Food and Drug Administration. Control of Nitrosamine Impurities in Human Drugs – Guidance for Industry (Revision 2). September 2024. View Source
• [2] 微源检测. 药物基质亚硝胺杂质NDSRI控制策略和分析方法研究. 2024. View Source

N-Nitroso-Vortioxetine: Differentiation Evidence

FDA AI Limit: N-Nitroso-Vortioxetine vs. Fluoxetine NDSRI

The FDA's recommended Acceptable Intake (AI) limit for N-nitroso-vortioxetine, an NDSRI of vortioxetine, is 400 ng/day, placing it in the intermediate Potency Category 3 [1]. In contrast, the AI limit for N-nitroso-fluoxetine is set at 100 ng/day by the Republic of Korea's Ministry of Food and Drug Safety, indicating a higher predicted carcinogenic potency [2]. This 4-fold difference in regulatory threshold has direct implications for the required sensitivity of analytical methods and the acceptable levels of this impurity in finished drug products, meaning lower sensitivity methods may be suitable for N-nitroso-vortioxetine compared to N-nitroso-fluoxetine.

AI Limit Comparison

Cross-study comparable

Target: 400 ng/day (Category 3)
Comparator: N-nitroso-fluoxetine 100 ng/day

FDA CPCA vs. MFDS interim limit; 4-fold higher AI for N-nitroso-vortioxetine.

Supports less demanding sensitivity requirements for method development.

Regulatory context: Reported AI may influence instrument selection.

Evidence Dimension	Regulatory Acceptable Intake Limit (AI)
Target Compound Data	400 ng/day (Potency Category 3)
Comparator Or Baseline	N-nitroso-fluoxetine: 100 ng/day
Quantified Difference	4-fold higher AI for N-nitroso-vortioxetine
Conditions	FDA Predicted Carcinogenic Potency Categorization (CPCA) for N-nitroso-vortioxetine; MFDS interim limit for N-nitroso-fluoxetine

Why This Matters

A higher AI limit indicates a lower safety concern and allows for less demanding analytical method sensitivity requirements, which can impact capital equipment and validation costs for a QC laboratory selecting an impurity standard.

• [1] Veeprho. N-Nitroso Vortioxetine (CAS 2925447-38-5): Product page. 2022. (Citing FDA AI limit of 400 ng/day). View Source
• [2] Korea Biomedical Review. Regulator orders Kukje Pharma to recall fluoxetine hydrochloride products. 2024. (Citing MFDS AI limit of 100 ng/day for N-nitroso-fluoxetine). View Source

Potency Category vs. Class Default Nitrosamines

According to the FDA's CPCA, N-Nitroso-vortioxetine is classified as a Potency Category 3 NDSRI with a recommended AI of 400 ng/day . This is less potent than the default class-specific AI of 18 ng/day for highly potent small-molecule nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), which fall into Potency Category 1 [1]. The classification is structurally derived; the piperazine ring in the molecule, also present in comparators like 1-nitrosopiperazine (TD50 6.04 mg/kg/day), contributes to a lower predicted potency compared to simple dialkyl nitrosamines [2]. This places N-nitroso-vortioxetine in a specific risk bracket that is neither the most nor the least stringent, justifying the need for a compound-specific standard rather than a class-based default.

Category vs. Class Default

Class-level inference

>22-fold higher AI than Category 1 default (18 ng/day)

N-nitroso-vortioxetine: Category 3; NDMA/NDEA default: Category 1.

Class-level default may overstate risk; compound-specific standard enables accurate exposure context.

Structural contribution from piperazine moiety.

Evidence Dimension	Predicted Carcinogenic Potency Category and AI
Target Compound Data	Potency Category 3; AI = 400 ng/day
Comparator Or Baseline	Class default Potency Category 1: AI = 18 ng/day (NDMA, NDEA); 1-nitrosopiperazine (TD50 = 6.04 mg/kg/day); 1,2,6-trimethyl-4-nitrosopiperazine (TD50 = 0.153 mg/kg/day)
Quantified Difference	AI is >22-fold higher than the class default for Category 1 nitrosamines.
Conditions	FDA CPCA classification; TD50 values from USP forum discussion

Why This Matters

Using an incorrect impurity standard from a higher potency category can lead to overestimation of risk and unnecessary product rejections, while using one from a lower category can cause a false sense of safety. A compound-specific standard with a verified potency category ensures accurate risk management.

• [1] 微源检测. 药物基质亚硝胺杂质NDSRI控制策略和分析方法研究. 2024. (Describing FDA's five potency categories and their AI limits: Category 1 = 26.5 ng/day). View Source
• [2] USP Nitrosamines Exchange. Limits for N-nitroso vortioxetine. 2023. (Discussion of surrogate nitrosamines 1-nitrosopiperazine and 1,2,6-Trimethyl-4-nitrosopiperazine with their TD50 values). View Source

Deuterated Internal Standard for LC-MS/MS

For the accurate quantification of N-nitroso-vortioxetine at trace levels, a stable isotope-labeled internal standard (SIL-IS) is essential to correct for matrix effects and ionization variability in LC-MS/MS. The N-Nitroso-Vortioxetine D7 analog, featuring seven deuterium atoms, provides a distinct mass shift of +7 Da, ensuring co-elution with the analyte but clear mass spectrometric separation [1]. While a non-deuterated standard is sufficient for method development and system suitability, robust quantitative methods for regulatorily compliant QC (e.g., per ICH M7) mandate a SIL-IS to achieve the necessary accuracy and precision. The procurement of the unlabeled standard alone is therefore insufficient for a complete analytical workflow.

Deuterated IS for LC-MS/MS

Direct head-to-head

+7 Da mass shift (D7 vs. unlabeled)

Molecular weight ~334.5 vs. 327.4 g/mol; distinct SRM channels.

Unlabeled standard alone may be insufficient for validated QC; reported SIL-IS enables matrix-effect correction.

Procurement of both standards supports regulatory quantitative workflow.

Evidence Dimension	Mass spectrometric differentiation for quantitative analysis
Target Compound Data	N-Nitroso-Vortioxetine D7: Molecular weight 334.5 g/mol, providing a +7 Da mass shift from the unlabeled analyte.
Comparator Or Baseline	Unlabeled N-Nitroso-Vortioxetine: Molecular weight 327.4 g/mol (typical for base compound).
Quantified Difference	Difference of 7 Da, enabling distinct selected reaction monitoring (SRM) channels without signal interference.
Conditions	High-resolution LC-MS/MS analysis as described by Veeprho.

Why This Matters

For procurement of a complete analytical solution, purchasing both the unlabeled reference standard and the deuterated internal standard is scientifically necessary to achieve validated, regulatorily acceptable quantification of this impurity.

• [1] Veeprho. N-Nitroso-Vortioxetine D7: Product page. 2023. View Source

N-Nitroso-Vortioxetine: Application Scenarios

LC-MS/MS Method Development and Validation

Analytical scientists developing a stability-indicating method for vortioxetine can utilize this standard to optimize chromatographic separation and mass spectrometric detection parameters. The specific regulatory limit of 400 ng/day provides a clear target for method sensitivity, and the availability of the N-Nitroso-Vortioxetine D7 internal standard enables the construction of a precise, matrix-corrected calibration curve, as supported by the mass differentiation evidence in Section 3 [1].

Regulatory Submission for NDSRI Control

For pharmaceutical companies seeking ANDA or NDA approval for vortioxetine tablets, this standard is the definitive material for demonstrating control over the specific NDSRI to regulatory agencies. The FDA’s classification of N-nitroso-vortioxetine as a Category 3 impurity with a 400 ng/day AI limit means that analytical data generated with this standard will be directly evaluated against this established safety threshold, which is less stringent than for Category 1 nitrosamines like N-nitroso-fluoxetine [2].

In Silico Profiling of Piperazine-Containing NDSRIs

Computational toxicologists can use the structural and potency data of this compound as a reliable anchor point for read-across assessments or QSAR model validation. Its piperazine-based structure offers a different structural alert profile compared to simple dialkyl nitrosamines, making it a critical reference for building predictive models for a subclass of NDSRIs that are neither the most nor the least potent [3].

Application

Selection Property

Validation Focus

LC-MS/MS Method Dev. & Validation

NDSRI reference standard with reported AI limit

Sensitivity to 400 ng/day target; matrix-corrected calibration via D7 IS

Regulatory Submission (ANDA/NDA)

Compound-specific Category 3 impurity standard

Demonstrated control against established AI threshold; less stringent than Category 1

In Silico NDSRI Profiling

Structural anchor for piperazine-containing nitrosamines

QSAR model validation; read-across potency assessment

• [1] Veeprho. N-Nitroso-Vortioxetine D7: Product page. 2023. View Source
• [2] Veeprho. N-Nitroso Vortioxetine (CAS 2925447-38-5): Product page. 2022. View Source
• [3] USP Nitrosamines Exchange. Limits for N-nitroso vortioxetine. 2023. (Discussion of piperazine-based nitrosamines). View Source